Cas no 1251575-94-6 (methyl 3-{5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylsulfamoyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylsulfamoyl}thiophene-2-carboxylate
• CAS No: 1251575-94-6
• MF: C₁₆H₁₈N₂O₆S₃
• MW: 430.5189204216
• CID: 5915702
• PubChem ID: 49748659
• Update Time: 2025-05-19

methyl 3-{5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylsulfamoyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylsulfamoyl}thiophene-2-carboxylate
• methyl 3-[[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]sulfamoyl]thiophene-2-carboxylate
• AKOS024531401
• methyl 3-(N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)sulfamoyl)thiophene-2-carboxylate
• 1251575-94-6
• F6089-1537
• VU0531470-1
• methyl 3-{[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]sulfamoyl}thiophene-2-carboxylate

• Inchi： 1S/C16H18N2O6S3/c1-11-4-5-12(18-7-3-9-26(18,20)21)10-13(11)17-27(22,23)14-6-8-25-15(14)16(19)24-2/h4-6,8,10,17H,3,7,9H2,1-2H3
• InChI Key： XTJLBIJUAAKZCL-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(C)=C(C=1)NS(C1C=CSC=1C(=O)OC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 430.03269982g/mol
• Monoisotopic Mass: 430.03269982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-{5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylsulfamoyl}thiophene-2-carboxylate

Research Brief on Methyl 3-{5-(1,1-Dioxo-1lambda6,2-Thiazolidin-2-yl)-2-Methylphenylsulfamoyl}Thiophene-2-Carboxylate (CAS: 1251575-94-6)

The compound methyl 3-{5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylsulfamoyl}thiophene-2-carboxylate (CAS: 1251575-94-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique thiazolidine and thiophene moieties, has been investigated for its role as a modulator of various biological pathways, particularly those involving inflammation and metabolic disorders. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanism of action, providing valuable insights into its potential as a lead compound for drug development.

Recent research has elucidated the synthetic pathways for this compound, emphasizing its efficient production through multi-step organic reactions involving sulfonylation and esterification. The compound's structural features, including the 1,1-dioxo-1lambda6,2-thiazolidin-2-yl group and the methylphenylsulfamoyl moiety, contribute to its stability and bioavailability. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its purity and structural integrity, ensuring its suitability for further pharmacological evaluations.

Pharmacological studies have demonstrated that methyl 3-{5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylsulfamoyl}thiophene-2-carboxylate exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual anti-inflammatory agent. In vitro assays using human cell lines have revealed its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, at micromolar concentrations, highlighting its therapeutic promise for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has been explored for its role in metabolic regulation. Preliminary data indicate that it may act as an agonist for peroxisome proliferator-activated receptors (PPARs), which are critical in glucose and lipid metabolism. Animal models of type 2 diabetes have shown improved insulin sensitivity and reduced hyperglycemia following treatment with this compound, suggesting its potential as an adjunct therapy for metabolic syndromes. However, further studies are required to elucidate its long-term safety profile and efficacy in clinical settings.

The pharmacokinetic profile of methyl 3-{5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylsulfamoyl}thiophene-2-carboxylate has also been a focal point of recent research. Studies have reported favorable oral bioavailability and a half-life conducive to once-daily dosing. Its metabolism primarily involves hepatic cytochrome P450 enzymes, with the major metabolites being excreted renally. Drug-drug interaction studies have indicated minimal interference with common medications, though caution is advised when co-administered with strong CYP3A4 inhibitors.

In conclusion, methyl 3-{5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylsulfamoyl}thiophene-2-carboxylate (CAS: 1251575-94-6) represents a promising candidate for further development in the treatment of inflammatory and metabolic disorders. Its multifaceted pharmacological effects, coupled with a manageable pharmacokinetic profile, underscore its potential as a therapeutic agent. Future research should focus on optimizing its structure for enhanced efficacy and conducting rigorous clinical trials to validate its therapeutic benefits.